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Compound of Interest

Compound Name: SUPERDEX 75

CAS No.: 133249-26-0

Cat. No.: B1179487

Get Quote

For Researchers, Scientists, and Drug Development Professionals

SUPERDEX 75 is a robust and versatile size exclusion chromatography (SEC) medium widely

employed in the purification of proteins and other biomolecules. Its composite matrix of cross-

linked agarose and dextran provides excellent resolution and chemical stability, making it a

staple in both academic and industrial laboratories. This guide offers a comprehensive

overview of SUPERDEX 75, its variants, and their applications in protein purification, complete

with detailed technical data and experimental protocols.

Core Principles of SUPERDEX 75
SUPERDEX 75 operates on the principle of size exclusion chromatography, also known as gel

filtration. In this technique, molecules in solution are separated based on their hydrodynamic

volume. The stationary phase consists of porous beads. Larger molecules that are excluded

from the pores travel through the interstitial space and elute first. Smaller molecules can enter

the pores, increasing their path length and causing them to elute later. This gentle, non-

denaturing method is ideal for a final polishing step in a purification workflow, separating

monomers from aggregates or purifying proteins from smaller contaminants.
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Variants of SUPERDEX 75
Several variants of SUPERDEX 75 are available to cater to different scales and resolution

requirements in protein purification.

SUPERDEX 75 prep grade (pg): This variant is designed for preparative applications,

suitable for purifying larger quantities of protein. It features a larger bead size, allowing for

higher flow rates and sample volumes.[1][2]

SUPERDEX 75 Increase: This is a more recent generation of the resin, offering higher

resolution and shorter run times compared to the standard SUPERDEX 75.[3] This is

achieved through a smaller and more uniform bead size, resulting in sharper peaks and

improved separation efficiency.[3]

Key Applications in Protein Purification
SUPERDEX 75 is a versatile tool with a broad range of applications in protein purification and

analysis:

High-Resolution Polishing: It is frequently used as a final "polishing" step in a purification

workflow to achieve high purity.

Monomer-Dimer/Aggregate Separation: A critical application is the separation of monomeric

proteins from dimers and higher-order aggregates, which is crucial for structural studies and

the production of therapeutic proteins.

Buffer Exchange and Desalting: While dedicated desalting columns are often used,

SUPERDEX 75 can also be employed for buffer exchange or desalting of protein samples.

Molecular Weight Estimation: By running a set of protein standards with known molecular

weights, a calibration curve can be generated to estimate the molecular weight of a protein

of interest.

Protein-Ligand Interaction Studies: Size exclusion chromatography can be used to study the

formation of protein-ligand complexes, as the complex will elute earlier than the unbound

protein.
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Quantitative Data and Technical Specifications
For ease of comparison, the key quantitative data for various SUPERDEX 75 columns are

summarized in the tables below.

Table 1: Resin Characteristics
Characteristic SUPERDEX 75 prep grade SUPERDEX 75 Increase

Matrix
Composite of cross-linked

agarose and dextran

Composite of cross-linked

agarose and dextran

Average Particle Size ~ 34 µm[4] ~ 9 µm[3][5]

Fractionation Range (Globular

Proteins)

Mr 3,000 to 70,000[1][2][3][6]

[7]
Mr 3,000 to 70,000[3][5][7][8]

Exclusion Limit (Globular

Proteins)
Approx. Mr 100,000[3] Approx. Mr 100,000[3][5][8]

pH Stability (Operational) 3 to 12[3][4][9] 3 to 12[3][5][8]

pH Stability (Cleaning-in-

Place)
1 to 14[3][4][6][9] 1 to 14[3][5][8]

Operating Temperature 4°C to 40°C[3] 4°C to 40°C[3][5][8]

Table 2: Pre-packed Column Specifications
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Column Name Dimensions Bed Volume
Recommended
Flow Rate

Max Sample
Volume

HiLoad 16/600

Superdex 75 pg
16 x 600 mm 120 mL 0.3 - 1.6 mL/min ≤ 5 mL

HiLoad 26/600

Superdex 75 pg
26 x 600 mm[6] 320 mL[6] 10 - 50 cm/h[4] < 13 mL[6]

Superdex 75

Increase 5/150

GL

5 x 150 mm[5][8] ~3 mL[5][8] 0.45 mL/min[5] 4 - 50 µL[8]

Superdex 75

Increase 10/300

GL

10 x 300 mm[3]

[5][8]
~24 mL[5][8][10] 0.8 mL/min[5]

25 - 500 µL[8]

[10][11]

Experimental Protocols
Detailed methodologies are crucial for successful and reproducible protein purification using

SUPERDEX 75.

General Experimental Workflow
The logical flow of a typical protein purification experiment using SUPERDEX 75 is outlined

below.

Preparation

Execution

Post-Run

Column
Equilibration

Sample
Application

Sample
Preparation

Elution

Fraction
Collection

Column
Cleaning & Storage

Analysis
(SDS-PAGE, etc.)
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Click to download full resolution via product page

Caption: General workflow for protein purification using SUPERDEX 75.

Methodology Details
Column Equilibration:

Before first use, wash the column with at least 2 column volumes (CVs) of deionized water

to remove the storage solution (typically 20% ethanol).

Equilibrate the column with a minimum of 2 CVs of the desired running buffer until the UV

baseline is stable.

The running buffer should be degassed and filtered through a 0.22 µm filter to prevent

bubble formation and clogging.[10][11] A common buffer is 50 mM sodium phosphate, 0.15

M NaCl, pH 7.0.[10][11] The salt is important to minimize non-specific ionic interactions

with the matrix.[9][12]

Sample Preparation:

The sample should be fully dissolved in the running buffer.

To prevent column fouling, centrifuge the sample at 10,000 x g for 10 minutes or filter it

through a 0.22 µm filter.[8][10][11]

The recommended sample volume is typically 0.5% to 4% of the column volume for

optimal resolution.

Sample Application and Elution:

Inject the prepared sample onto the equilibrated column.

Elute the sample with the running buffer at the recommended flow rate for the specific

column being used (see Table 2).

Monitor the elution profile using a UV detector (typically at 280 nm for proteins).
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Fraction Collection:

Collect fractions as the peaks elute from the column. The size of the fractions will depend

on the peak widths and the desired resolution.

Analysis:

Analyze the collected fractions using methods such as SDS-PAGE to determine the purity

and molecular weight of the eluted proteins.

Column Cleaning and Storage:

After each run, wash the column with running buffer.

For more rigorous cleaning to remove precipitated proteins or other contaminants, a

cleaning-in-place (CIP) procedure is recommended. A common CIP protocol involves

washing the column with 0.5 M NaOH.[4][12]

For long-term storage, the column should be washed with water and then filled with 20%

ethanol to prevent microbial growth.[10][12]

Cleaning-in-Place (CIP) Protocol
Regular cleaning is essential to maintain column performance and longevity.

Column in Use Wash with 0.5 M NaOH
(1-2 CVs)

After 10-20 runs Rinse with Deionized Water
(2 CVs)

Re-equilibrate with
Running Buffer (≥ 2 CVs) Column Ready for Next Use

Click to download full resolution via product page

Caption: A standard Cleaning-in-Place (CIP) protocol for SUPERDEX 75 columns.

Troubleshooting
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Issue Possible Cause(s) Suggested Solution(s)

High Backpressure

- Clogged filter or column frit-

Precipitated sample on the

column- Flow rate too high for

the buffer viscosity (e.g., at low

temperatures)

- Replace the inlet filter-

Perform a CIP procedure-

Reduce the flow rate

Poor Resolution/Peak

Broadening

- Sample volume too large-

Sample viscosity too high-

Column deterioration

- Reduce sample volume-

Dilute the sample- Check

column performance with

standards and repack or

replace if necessary

Altered Elution Profile

- Non-specific interactions with

the matrix- Changes in buffer

composition or pH

- Increase the ionic strength of

the buffer (e.g., ≥ 0.15 M NaCl)

[9][12]- Ensure consistent

buffer preparation

Conclusion
SUPERDEX 75 and its variants are powerful and reliable tools for the purification and analysis

of proteins in the 3 to 70 kDa range. By understanding the principles of size exclusion

chromatography and adhering to optimized experimental protocols, researchers can achieve

high-purity protein samples suitable for a wide array of downstream applications. The choice

between the "prep grade" and "Increase" versions will depend on the specific requirements of

the experiment, balancing the need for sample capacity with the demand for high resolution.

Proper column maintenance, including regular cleaning, is critical for ensuring reproducible

results and extending the lifespan of the column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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